molecular formula C11H12O4 B8452244 [4-(2-Oxopropyl)phenoxy]acetic acid

[4-(2-Oxopropyl)phenoxy]acetic acid

Cat. No.: B8452244
M. Wt: 208.21 g/mol
InChI Key: MUNVKGDYHLVDGG-UHFFFAOYSA-N
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Description

[4-(2-Oxopropyl)phenoxy]acetic acid is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12O4

Molecular Weight

208.21 g/mol

IUPAC Name

2-[4-(2-oxopropyl)phenoxy]acetic acid

InChI

InChI=1S/C11H12O4/c1-8(12)6-9-2-4-10(5-3-9)15-7-11(13)14/h2-5H,6-7H2,1H3,(H,13,14)

InChI Key

MUNVKGDYHLVDGG-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC1=CC=C(C=C1)OCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl[4-(2-oxopropyl)phenoxy]acetate (Intermediate 110, 786 mg, 3.33 mmol) in THF (24 mL) water was added (12 mL) and the mixture was stirred for 10 min. Then, lithium hydroxide monohydrate (420 mg, 10.01 mmol) was added and stirring was continued for 3.5 hours at room temperature. THF was evaporated from the reaction mixture and water was added (25 mL). The solution was acidified with 5N HCl until pH 2 was reached and the aqueous phase was extracted with CH2Cl2 (3×30 mL). The resulting organic extract was washed with water and brine, dried over anhydrous sodium sulphate, filtered and concentrated under reduced pressure to give the title compound (392 mg, 57% yield).
Name
ethyl[4-(2-oxopropyl)phenoxy]acetate
Quantity
786 mg
Type
reactant
Reaction Step One
Name
Intermediate 110
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
24 mL
Type
solvent
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
420 mg
Type
reactant
Reaction Step Two
Yield
57%

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